Cas no 2138101-79-6 (4-(Propan-2-yl)-3-(thiophen-2-yl)cyclohexan-1-amine)

• Product Name: 4-(Propan-2-yl)-3-(thiophen-2-yl)cyclohexan-1-amine
• CAS No: 2138101-79-6
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 6029027
• PubChem ID: 165747678
• Update Time: 2025-10-28

4-(Propan-2-yl)-3-(thiophen-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-3-(thiophen-2-yl)cyclohexan-1-amine
• 2138101-79-6
• EN300-1158033
• 4-(Propan-2-yl)-3-(thiophen-2-yl)cyclohexan-1-amine

• Inchi： 1S/C13H21NS/c1-9(2)11-6-5-10(14)8-12(11)13-4-3-7-15-13/h3-4,7,9-12H,5-6,8,14H2,1-2H3
• InChI Key： JRUDSHAUPSZWQW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(CCC1C(C)C)N

Computed Properties

• Exact Mass: 223.13947085g/mol
• Monoisotopic Mass: 223.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-(Propan-2-yl)-3-(thiophen-2-yl)cyclohexan-1-amine

4-(Propan-2-yl)-3-(thiophen-2-yl)cyclohexan-1-amine (CAS No. 2138101-79-6)

4-(Propan-2-yl)-3-(thiophen-2-yl)cyclohexan-1-amine, also known by its CAS registry number CAS No. 2138101-79, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with substituents including a propan-2-yl group and a thiophene moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

The core structure of 4-(Propan-2-yl)-3-(thiophen-2-yl)cyclohexanamine consists of a cyclohexane ring with three substituents: an amino group (-NH₂) at position 1, a propanoate group (-CH(CH₃)₂) at position 4, and a thiophene ring at position 3. The thiophene group introduces aromaticity and potential for conjugation, while the propanoate group adds steric bulk and hydrophobicity to the molecule. These features make the compound suitable for various applications in organic synthesis, catalysis, and materials development.

In recent years, there has been growing interest in compounds like CAS No. 2138101-79 due to their potential in drug discovery and advanced materials. For instance, studies have shown that the thiophene-containing derivatives can exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant activities. Additionally, the compound's ability to act as a ligand in metal complexes has opened new avenues for catalytic applications in organic synthesis.

The synthesis of 4-(Propan-2-yl)cyclohexanamine derivatives has been extensively explored using various methodologies. One common approach involves the Friedel-Crafts alkylation or acylation of cyclohexane derivatives followed by substitution reactions to introduce the amino group and thiophene moiety. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes, enabling the production of enantiomerically pure compounds.

In terms of physical properties, CAS No. 2138101-79 exhibits a melting point of approximately 65°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and THF. Its UV-vis spectrum shows absorption bands corresponding to the conjugated system within the thiophene ring, making it useful in applications requiring light responsiveness.

The application of this compound extends beyond traditional chemical synthesis. For example, researchers have explored its use as a building block for constructing advanced materials such as conductive polymers and coordination networks. The integration of the thiophene group into such systems enhances their electronic properties, making them promising candidates for flexible electronics and energy storage devices.

In conclusion, 4-(Propan-2-yl)cyclohexanam